Cas no 2172586-15-9 (2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172586-15-9
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5568058
• PubChem ID: 165596839
• Update Time: 2025-05-21

2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1598277
• 2-[5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172586-15-9
• 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C12H24N4O/c1-9(2)10(3)16-12(6-8-17-4)11(5-7-13)14-15-16/h9-10H,5-8,13H2,1-4H3
• InChI Key： AGBSWATUMMTYKG-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CCN)N=NN1C(C)C(C)C

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172586-15-9)

2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172586-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. Researchers are particularly interested in its methoxyethyl and methylbutan substituents, which contribute to its distinct chemical properties.

The molecular structure of 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine includes a 1,2,3-triazole core, a five-membered ring containing three nitrogen atoms. This core is functionalized with a 2-methoxyethyl group and a 3-methylbutan-2-yl side chain, enhancing its solubility and reactivity. The presence of an amine group further increases its potential for forming derivatives, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1,2,3-triazole-based compounds has surged, driven by their applications in drug development, bioconjugation, and material science. The click chemistry approach, which often utilizes 1,2,3-triazoles, has become a cornerstone in modern organic synthesis. 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine is no exception, as its structure is amenable to further modifications, enabling the creation of novel bioactive molecules.

One of the most searched topics related to this compound is its potential role in antiviral and anticancer research. Given the global focus on infectious diseases and oncology, researchers are exploring how 1,2,3-triazole derivatives can be optimized for therapeutic use. The methoxyethyl and methylbutan groups in this compound may influence its pharmacokinetic properties, such as absorption and distribution, making it a candidate for further preclinical studies.

Another area of interest is the compound's utility in bioconjugation and probe design. The amine functionality allows for easy attachment to biomolecules, such as proteins or nucleic acids, facilitating the development of diagnostic tools and targeted therapies. This aligns with the growing trend of precision medicine, where customized treatments are designed based on individual genetic and molecular profiles.

From a market perspective, the supply of 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine is limited but steadily increasing as more laboratories recognize its potential. Suppliers often highlight its high purity and compatibility with click chemistry protocols, which are widely used in academic and industrial settings. The compound's CAS No. 2172586-15-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 2-5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172586-15-9) is a promising compound with diverse applications in pharmaceutical research, bioconjugation, and material science. Its structural features, including the 1,2,3-triazole core and methoxyethyl and methylbutan substituents, make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.